Cas no 179031-23-3 (Benzoic acid, 3,4,5-tris(hexadecyloxy)-)

Benzoic acid, 3,4,5-tris(hexadecyloxy)- structure
179031-23-3 structure
Product Name:Benzoic acid, 3,4,5-tris(hexadecyloxy)-
CAS No:179031-23-3
MF:C55H102O5
MW:843.395398616791
CID:1368526
PubChem ID:15860673
Update Time:2025-04-20

Benzoic acid, 3,4,5-tris(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4,5-tris(hexadecyloxy)-
    • 3,4,5-trihexadecoxybenzoic acid
    • 3,4,5-TRIS(HEXADECYLOXY)BENZOIC ACID
    • SCHEMBL14085628
    • 179031-23-3
    • DTXSID30578944
    • Inchi: 1S/C55H102O5/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-58-52-49-51(55(56)57)50-53(59-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)54(52)60-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h49-50H,4-48H2,1-3H3,(H,56,57)
    • InChI Key: KTQPXPZMSMHHEY-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC(C(=O)O)=CC=1OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 842.77316
  • Monoisotopic Mass: 842.77272635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 49
  • Complexity: 805
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 24.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99
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